Cas no 1429309-49-8 (tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1429309-49-8
• MF: C₂₀H₂₇N₅O₄
• MW: 401.45948433876
• MDL: MFCD22690752
• CID: 2092548
• PubChem ID: 75464847
• Update Time: 2025-10-24

tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate
• CS-0446205
• tert-butyl 4-[4-(4-ethoxycarbonylpyrazol-1-yl)pyridin-2-yl]piperazine-1-carboxylate
• tert-butyl 4-{4-[4-(ethoxycarbonyl)pyrazol-1-yl]pyridin-2-yl}piperazine-1-carboxylate
• tert-Butyl4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate
• AKOS024463443
• tert-butyl 4-[4-(4-ethoxycarbonylpyrazol-1-yl)-2-pyridyl]piperazine-1-carboxylate
• 1429309-49-8
• DA-44852
• MFCD22690752
• CS2472
• tert-Butyl 4-{4-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]pyridin-2-yl}piperazine-1-carboxylate

• MDL： MFCD22690752
• Inchi： 1S/C20H27N5O4/c1-5-28-18(26)15-13-22-25(14-15)16-6-7-21-17(12-16)23-8-10-24(11-9-23)19(27)29-20(2,3)4/h6-7,12-14H,5,8-11H2,1-4H3
• InChI Key： APOJMYHWQWPYGB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C=CN=2)N2C=C(C(=O)OCC)C=N2)CC1)=O

Computed Properties

• Exact Mass: 401.20630436g/mol
• Monoisotopic Mass: 401.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 567.1±50.0 °C at 760 mmHg
• Flash Point: 296.8±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate

tert-Butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate

The compound tert-butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate (CAS No. 1429309-49-8) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its intricate structure, which includes a tert-butyl group, a piperazine ring, and a pyridine moiety linked through a pyrazole ring substituted with an ethoxycarbonyl group. The combination of these functional groups makes this compound highly versatile and amenable to further chemical modifications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets. For instance, the pyrazole ring in this compound is known to exhibit significant anti-inflammatory and antioxidant properties, making it a valuable component in the development of novel therapeutic agents. Additionally, the piperazine ring is a well-known scaffold in medicinal chemistry, often used to enhance bioavailability and improve pharmacokinetic profiles.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-couplings to optimize the production process. These techniques not only improve yield but also ensure the formation of high-quality products with precise stereochemistry.

In terms of applications, this compound has shown promise in several areas. For example, its ability to act as a precursor for more complex molecules has been exploited in the synthesis of bioactive compounds with potential anti-cancer and anti-bacterial activities. Furthermore, the presence of the ethoxycarbonyl group allows for easy functionalization, enabling researchers to tailor the molecule for specific biological targets.

From an environmental perspective, the development of sustainable synthesis routes for this compound is a growing area of interest. Scientists are exploring green chemistry principles to minimize waste and reduce energy consumption during its production. This aligns with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, tert-butyl 4-(4-(4-(ethoxycarbonyl)-1H-pyrazol-1-yl)pyridin-2-yl)piperazine-1-carboxylate (CAS No. 1429309-49-8) represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in various scientific domains.